Cas no 1162262-38-5 (1,3,5-Trimethyl-1H-pyrazole-4-boronic Acid Hydrochloride)

• Product Name: 1,3,5-Trimethyl-1H-pyrazole-4-boronic Acid Hydrochloride
• CAS No: 1162262-38-5
• MF: C₆H₁₂BClN₂O₂
• MW: 190.435680389404
• MDL: MFCD11616524
• CID: 2199803
• Update Time: 2025-05-20

1,3,5-Trimethyl-1H-pyrazole-4-boronic Acid Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3,5-TRIMETHYL-1H-PYRAZOLE-4-BORONIC ACID, HYDROCHLORIDE
• (1,3,5-trimethylpyrazol-4-yl)boronic acid,hydrochloride
• 1,3,5-TRIMETHYL-1H-PYRAZOLE-4-BORONIC ACID HCL
• (1,3,5-Trimethyl-1H-pyrazol-4-yl)boronic acid hydrochloride
• ZXBA000676
• BC000090
• 1,3,5-Trimethyl-1h-pyrazole-4-boronic acid, HCl
• 1,3,5-Trimethyl-1H-pyrazole-4-boronic acid,hydrochloride
• 1,3,5-Trimethyl-1H-pyrazol-4-ylboronic acid hydrochloride
• (1,3,5-TRIMETHYLPYRAZOL-4-YL)BORONIC ACID HYDROCHLORIDE
• (1,3,5-Trimethyl-1H-pyrazol-4-yl)boronic acid
• 1,3,5-Trimethyl-1H-pyrazole-4-boronic Acid Hydrochloride

• MDL： MFCD11616524
• Inchi： 1S/C6H11BN2O2.ClH/c1-4-6(7(10)11)5(2)9(3)8-4;/h10-11H,1-3H3;1H
• InChI Key： HBVXRUDSVOJNOQ-UHFFFAOYSA-N
• SMILES： Cl.OB(C1C(C)=NN(C)C=1C)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 145
• Topological Polar Surface Area: 58.3

Additional information on 1,3,5-Trimethyl-1H-pyrazole-4-boronic Acid Hydrochloride

Introduction to 1,3,5-Trimethyl-1H-pyrazole-4-boronic Acid Hydrochloride (CAS No. 1162262-38-5)

1,3,5-Trimethyl-1H-pyrazole-4-boronic Acid Hydrochloride is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its versatile applications. This compound, identified by the chemical abstracts service number 1162262-38-5, is a derivative of pyrazole and features a boronic acid functional group, making it a valuable intermediate in organic synthesis. The hydrochloride salt form enhances its solubility in polar solvents, facilitating its use in various biochemical and chemical reactions.

The structure of 1,3,5-Trimethyl-1H-pyrazole-4-boronic Acid Hydrochloride consists of a pyrazole ring substituted with three methyl groups at the 1, 3, and 5 positions, while the 4-position is functionalized with a boronic acid group. This unique arrangement imparts distinct chemical properties that make it particularly useful in cross-coupling reactions, such as the Suzuki-Miyaura reaction, which is widely employed in the synthesis of complex organic molecules. The boronic acid moiety is highly reactive towards palladium catalysts, enabling efficient formation of carbon-carbon bonds.

In recent years, 1,3,5-Trimethyl-1H-pyrazole-4-boronic Acid Hydrochloride has been extensively studied for its potential applications in drug discovery and development. Boronic acids are known for their ability to form stable complexes with various biological targets, making them attractive for designing novel therapeutic agents. For instance, research has demonstrated the compound's utility in the synthesis of protease inhibitors and kinase inhibitors, which are critical in treating diseases such as cancer and inflammation. The methyl-substituted pyrazole core provides steric hindrance and electronic modulation, allowing for fine-tuning of binding affinities and selectivity.

One of the most compelling aspects of 1,3,5-Trimethyl-1H-pyrazole-4-boronic Acid Hydrochloride is its role in materials science. Boron-containing heterocycles have been explored for their potential in developing advanced materials with unique properties. For example, studies have shown that this compound can be used to synthesize polymers with enhanced thermal stability and mechanical strength. The boronic acid group also allows for reversible coordination with metals and other Lewis acids, enabling the creation of dynamic materials that can respond to environmental stimuli.

The pharmaceutical industry has also leveraged 1,3,5-Trimethyl-1H-pyrazole-4-boronic Acid Hydrochloride for its ability to serve as a key intermediate in the synthesis of biologically active molecules. The compound's reactivity in cross-coupling reactions has been harnessed to create complex drug candidates with improved pharmacokinetic profiles. Recent advancements in medicinal chemistry have highlighted its use in generating novel scaffolds for small-molecule drugs. The hydrochloride salt form ensures high purity and stability, which are essential for industrial-scale production.

Furthermore, 1,3,5-Trimethyl-1H-pyrazole-4-boronic Acid Hydrochloride has found applications in agrochemical research. The pyrazole moiety is a common structural feature in many pesticides and herbicides due to its ability to interact with biological targets in plants and pests. By incorporating this compound into synthetic pathways, researchers can develop new agrochemicals with improved efficacy and environmental safety. The boronic acid group also facilitates further derivatization, allowing for the creation of tailored compounds with specific biological activities.

The synthetic utility of 1,3,5-Trimethyl-1H-pyrazole-4-boronic Acid Hydrochloride extends beyond pharmaceuticals and materials science. It serves as a building block for various organic transformations that are difficult to achieve with other reagents. For example, its participation in metal-catalyzed coupling reactions has enabled the synthesis of complex cyclic compounds that would otherwise be challenging to construct. This versatility makes it an indispensable tool for synthetic chemists working on diverse projects.

In conclusion, 1,3,5-Trismethlpyraziol,4-Boronic Acid Hydrochloride (CAS No.,1162262,-38,-5,)is-a-compound-of-significant-interest-in-multiple scientific-disciplines., Its unique structural features,, combined-with Its reactivity,,make-it-a-valuable-reagent-for-drug-discovery,,materials-science,,and-agrochemical-research.. As research continues-to-evolve,,the applications-of this-compound-will likely expand,,providing-new-opportunities-for-scientific-innovation..